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Compound of Interest

Compound Name:
2-Methoxypyrimidine-5-boronic

acid

Cat. No.: B151209 Get Quote

Essential Safety and Handling Guide for 2-
Methoxypyrimidine-5-boronic acid
This guide provides critical safety and logistical information for the handling and disposal of 2-
Methoxypyrimidine-5-boronic acid, tailored for researchers, scientists, and professionals in

drug development. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Hazard Summary: 2-Methoxypyrimidine-5-boronic acid is a chemical compound that

requires careful handling due to its potential health hazards. According to its Safety Data Sheet

(SDS), it is harmful if swallowed and causes serious eye irritation.[1][2][3] It may also cause

skin and respiratory irritation.[2][3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for handling 2-Methoxypyrimidine-5-boronic acid.
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PPE Category Specification

Eye Protection
Chemical safety goggles or glasses with side

shields are required.[3][4][5]

Hand Protection
Chemical-resistant gloves (e.g., nitrile gloves)

must be worn.[4][5]

Skin and Body
A laboratory coat is required to prevent skin

contact.[4][6]

Respiratory

Work in a well-ventilated area, preferably a

chemical fume hood, to avoid inhalation of dust.

[3][4][6] A NIOSH/MSHA approved respirator

may be necessary if dust formation is likely.[3][4]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that the Safety Data Sheet (SDS) is accessible to all

personnel.[7] Confirm that eyewash stations and safety showers are readily available and

operational.[3]

Engineering Controls: All handling of 2-Methoxypyrimidine-5-boronic acid should be

conducted in a certified chemical fume hood to minimize inhalation risks.[5][6]

Donning PPE: Put on all required personal protective equipment as detailed in the table

above before opening the container.

Weighing and Transfer: Handle the solid material carefully to avoid generating dust.[3][5] Use

appropriate tools for transfer and weigh the required amount in a contained manner within

the fume hood.

Reaction Setup: If used in a reaction, ensure the setup is secure and properly ventilated.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3] Clean all

contaminated surfaces and equipment.

Disposal Plan: Waste Management Protocol
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Chemical waste from 2-Methoxypyrimidine-5-boronic acid must be treated as hazardous

waste.[6]

Waste Segregation: Do not mix boronic acid waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.[6] Keep solid

and liquid waste separate.[7]

Solid Waste Collection: Collect unused or contaminated solid materials (e.g., weighing paper,

contaminated gloves) in a designated, sealable, and clearly labeled hazardous waste

container.[4][6]

Liquid Waste Collection: If in a solution, collect it in a separate, clearly labeled, and sealable

container for liquid hazardous waste.[6]

Container Rinsing: Empty containers must be triple-rinsed with a suitable solvent. The first

rinseate must be collected and disposed of as hazardous waste.[6]

Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and

secure area away from incompatible materials until collection by a licensed waste disposal

company.[6]

Labeling: All waste containers must be accurately labeled with "Hazardous Waste" and the

chemical name.
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Caption: Workflow for the safe handling and disposal of 2-Methoxypyrimidine-5-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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